Cas no 25433-16-3 (2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-)

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-
• CAS No: 25433-16-3
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 1422925
• PubChem ID: 11298663
• Update Time: 2025-04-20

2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-1,3-dimethyl-4-phenyl-
• 4NMQ5YAP7C
• 1,3-Dimethyl-4-phenyl-4-imidazoline-2-thione
• SCHEMBL821792
• 25433-16-3
• UNII-4NMQ5YAP7C

• Inchi： 1S/C11H12N2S/c1-12-8-10(13(2)11(12)14)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： PFZYPHBIKQHBFK-UHFFFAOYSA-N
• SMILES： S=C1N(C)C=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 204.07226
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 6.48